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Compound of Interest

Compound Name: DV-7028 hydrochloride

Cat. No.: B15616708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DV-7028 hydrochloride is a potent and selective antagonist of the 5-hydroxytryptamine 2A (5-

HT2A) receptor, with a Ki value of 22 nM for 5-HT2 receptors.[1][2] It demonstrates no

significant affinity for 5-HT1A, 5-HT1B, or 5-HT1D receptors.[1] Its biological activity includes

the inhibition of collagen-induced serotonin secretion and platelet aggregation, and it has been

shown to inhibit arterial thrombus formation in rat models.[1][3] These application notes provide

detailed information on the storage, stability, and handling of DV-7028 hydrochloride to ensure

its integrity for research purposes.
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Property Value Reference

Molecular Weight 436.91 g/mol [1]

Molecular Formula C₂₁H₂₅FN₄O₃·HCl [1]

CAS Number 133364-62-2 [1]

Purity ≥99% [1]

Solubility

Soluble to 10 mM in water with

gentle warming. Soluble to 10

mM in DMSO with gentle

warming.

[1]

Storage and Stability
Proper storage of DV-7028 hydrochloride is crucial to maintain its chemical integrity and

biological activity. There are some discrepancies in the recommended storage temperatures

from different suppliers. A conservative approach is recommended to ensure long-term stability.

Table 2.1: Recommended Storage Conditions

Condition Temperature Duration Recommendation

Short-term Storage
Room Temperature

(RT)
Weeks

Store in a desiccator.

[1]

Short to Mid-term

Storage
-4°C 1-2 weeks

For prepared solutions

or frequent use.

Long-term Storage -20°C 1-2 years
Recommended for the

solid compound.[4]

Key Stability Considerations:

Hygroscopicity: As a hydrochloride salt, DV-7028 may be hygroscopic. It is essential to store

it in a desiccated environment to prevent degradation from moisture.
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Light Sensitivity: While specific data is unavailable, it is good practice to protect the

compound from light by storing it in an amber vial or a dark location.

Solution Stability: Solutions of DV-7028 hydrochloride should be prepared fresh for optimal

results. If storage of solutions is necessary, they should be aliquoted and stored at -20°C or

lower to minimize freeze-thaw cycles. The stability of the compound in various solvents over

time has not been extensively reported.

Handling and Safety Precautions
DV-7028 hydrochloride is intended for laboratory research use only. Standard laboratory

safety protocols should be followed when handling this compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of any dust particles.

Spills: In case of a spill, avoid generating dust. Clean the area with an appropriate solvent

and dispose of the waste according to institutional guidelines.

Disposal: Dispose of unused compound and waste materials in accordance with local, state,

and federal regulations.

Experimental Protocols
4.1. Preparation of Stock Solutions

Equilibrate the vial of DV-7028 hydrochloride to room temperature before opening to

prevent condensation.

Weigh the desired amount of the compound using an analytical balance.

Add the appropriate solvent (e.g., water or DMSO) to the desired concentration.

If necessary, gently warm the solution to aid in dissolution.[1]
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Vortex or sonicate briefly to ensure complete dissolution.

For long-term storage, filter-sterilize the solution and store in aliquots at -20°C.

4.2. Protocol for Assessing Compound Stability (Example)

This protocol provides a general framework for assessing the stability of DV-7028
hydrochloride under various conditions.

Sample Preparation: Prepare multiple identical aliquots of a known concentration of DV-7028
hydrochloride in the desired solvent.

Storage Conditions: Store the aliquots under different conditions to be tested (e.g., room

temperature, 4°C, -20°C, exposure to light, exposure to air).

Time Points: At designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve

an aliquot from each storage condition.

Analysis: Analyze the purity and concentration of DV-7028 hydrochloride in each aliquot

using a suitable analytical method, such as High-Performance Liquid Chromatography

(HPLC).

Data Evaluation: Compare the results from the different storage conditions and time points to

the initial (time 0) sample to determine the extent of degradation.

Signaling Pathway
DV-7028 hydrochloride acts as a selective antagonist at the 5-HT2A receptor. This receptor is

a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand serotonin

(5-HT), primarily couples to Gαq to initiate a signaling cascade.
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Figure 1. Simplified 5-HT2A receptor signaling pathway.
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Conclusion
DV-7028 hydrochloride is a valuable research tool for studying the 5-HT2A receptor.

Adherence to the storage, handling, and experimental guidelines outlined in these application

notes will help to ensure the reliability and reproducibility of experimental results. Due to

conflicting information on optimal long-term storage, it is recommended to store the solid

compound at -20°C in a desiccated, dark environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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